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Compound of Interest

Compound Name: 4-(Dimethylamino)phenol

Cat. No.: B184034

Introduction

4-(Dimethylamino)phenol, also known as p-Dimethylaminophenol (DMAP), is a versatile
organic compound with the chemical formula CsH11NO.[1] It is characterized by a phenol group
substituted with a dimethylamino group at the para position. This unique structure, featuring
both a hydroxyl and a tertiary amino group, imparts a range of chemical properties that make it
a valuable intermediate and additive in numerous industrial processes.[2] It appears as a white
to light yellow crystalline solid and is soluble in water and various organic solvents.[2] This
guide provides a comprehensive overview of the primary industrial applications of 4-
(Dimethylamino)phenol, supported by quantitative data, experimental protocols, and process

diagrams.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-(Dimethylamino)phenol is
presented in the table below. This data is essential for its handling, application, and process
design in industrial settings.
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Property Value Reference
Molecular Formula CsH11NO [1112][3]
Molar Mass 137.18 g/mol [1][3]14]
White to light yellow crystalline
Appearance . [2]
solid
CAS Number 619-60-3 [2][3]1[4]
Melting Point (Tfus) 350.53 K (77.38 °C) [4]
Boiling Point (Tboil) 502.18 K (229.03 °C) [4]
Water Solubility log10WS: -0.93 (in mol/L) [4]
Octanol/Water Partition
o logPoct/wat: 1.458 [4]
Coefficient
Data not explicitly found in
pKa
search results
Critical Temperature (Tc) 724.75 K [4]
Critical Pressure (Pc) 4397.41 kPa [4]

Core Industrial Applications

4-(Dimethylamino)phenol's reactivity and functional groups make it a key component in
several industrial sectors.

Intermediate in Dye Synthesis

4-(Dimethylamino)phenol is a crucial building block in the manufacturing of various dyes. Its
aromatic structure and reactive sites (the hydroxyl group and the activated aromatic ring) allow
it to be incorporated into complex dye molecules. A notable application is in the synthesis of
near-infrared (NIR) cyanine dyes, which are valuable for biological imaging and other advanced
applications.[5] The dimethylamino group acts as a powerful electron-donating group, which is
often essential for achieving the desired chromophoric properties in the final dye molecule. It is
also used as an intermediate for other dyes like Sulphur Blue 9.[6]
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Polymerization Inhibitor

In the polymer industry, uncontrolled or premature polymerization of monomers during transport
and storage is a significant issue. Phenolic compounds are widely used as polymerization
inhibitors, and 4-(Dimethylamino)phenol is effective in this role.[7][8] These inhibitors function
by scavenging free radicals that initiate the polymerization chain reaction.[9] The phenolic
hydroxyl group can donate a hydrogen atom to a reactive radical, thereby neutralizing it and
forming a stable phenoxy radical that is less likely to initiate further polymerization. This is
particularly important for monomers like styrene and acrylates.[9] The presence of oxygen can
sometimes enhance the inhibitory effect of phenolic compounds.[8]

Antioxidant

The same radical-scavenging ability that makes 4-(Dimethylamino)phenol a polymerization
inhibitor also makes it an effective antioxidant.[10][11] It is used as an additive in various
materials, such as lubricants, fuels, and polymers, to prevent oxidative degradation.[12][13]
Oxidation can lead to the breakdown of materials, causing loss of performance, discoloration,
and reduced shelf-life. By reacting with and neutralizing free radicals, particularly peroxyl
radicals, 4-(Dimethylamino)phenol protects the material from the damaging effects of
oxidation.[14] Its derivatives, such as those combining diphenylamine and phenol structures,
are also explored for enhanced antioxidant capabilities.[15]

Pharmaceutical and Agrochemical Intermediate

4-(Dimethylamino)phenol serves as an intermediate in the synthesis of various
pharmaceuticals and agrochemicals.[2] While specific drug synthesis pathways are often
proprietary, the compound's structure is a versatile scaffold for building more complex,
biologically active molecules. It is listed as an impurity of Neostigmine, indicating its potential
use in related syntheses.[2][16] Its derivatives have also been investigated for various
biological activities, including antimicrobial and antidiabetic properties.[17][18]

Antidote for Poisoning

In a specialized medical application, 4-(Dimethylamino)phenol has been used as an antidote
for cyanide and hydrogen sulfide poisoning.[1] It works by inducing the formation of
methemoglobin in the blood. Methemoglobin has a high affinity for cyanide, binding to it to form
the less toxic cyanmethemoglobin, which effectively sequesters the cyanide and prevents it
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from inhibiting cellular respiration.[1][5] This is typically an emergency treatment that must be
followed by other therapies.[1]

Experimental Protocols

Protocol 1: Synthesis of a Near-Infrared Dye (CypH-1)
using 4-(Dimethylamino)phenol

This protocol is based on the synthesis of the pH-responsive fluorogenic probe CypH-1.[5][19]

Objective: To synthesize the near-infrared dye CypH-1 by reacting 4-(Dimethylamino)phenol
with the cyanine dye IR-775.

Materials:

4-(Dimethylamino)phenol

e Sodium hydride (NaH)

e |IR-775 dye

e Anhydrous N,N-Dimethylformamide (DMF)
e Dichloromethane (DCM)

e Brine (saturated NaCl solution)

« Silica gel for column chromatography

Methanol (MeOH)
Procedure:

e Deprotonation: Dissolve 57 mg (0.42 mmol) of 4-(Dimethylamino)phenol in 5 ml of
anhydrous DMF in a reaction flask under an inert atmosphere (e.g., nitrogen or argon).

e Add 17 mg of sodium hydride to the solution at room temperature. Stir the mixture for 15
minutes to allow for the deprotonation of the phenolic hydroxyl group, forming the
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corresponding sodium phenoxide.

e Coupling Reaction: Slowly add a solution of 200 mg (0.19 mmol) of IR-775 dye in DMF to the
reaction mixture.

» Allow the reaction to stir at room temperature overnight.

o Work-up and Extraction: Quench the reaction carefully (e.g., by adding a small amount of
water). Transfer the mixture to a separatory funnel.

o Extract the product with dichloromethane (DCM).
e Wash the organic layer with brine to remove any remaining DMF and salts.

 Purification: Dry the DCM layer over an anhydrous salt like sodium sulfate, filter, and
concentrate the solution under reduced pressure.

 Purify the crude product by silica gel column chromatography using a gradient of DCM and
Methanol (0-10% MeOH in DCM) as the eluent.

o Characterization: Collect the fractions containing the desired product and confirm its identity
and purity using techniques such as TLC, NMR spectroscopy, and Mass Spectrometry.[19]

Protocol 2: General Procedure for Inhibition of Monomer
Polymerization

Obijective: To prevent the premature polymerization of a vinyl monomer (e.g., styrene) during
storage using 4-(Dimethylamino)phenol as an inhibitor.

Materials:

e Vinyl monomer (e.g., styrene)
¢ 4-(Dimethylamino)phenol

o Storage container

Procedure:
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» Determine Concentration: The required concentration of the inhibitor can vary depending on
the monomer, storage temperature, and desired storage duration. Typical concentrations for
phenolic inhibitors range from 10 to 1000 ppm.

o Addition of Inhibitor: Add the calculated amount of 4-(Dimethylamino)phenol to the bulk
monomer. For example, to achieve a 100 ppm concentration in 1 kg of styrene, add 100 mg
of the inhibitor.

» Dissolution: Ensure the inhibitor is completely dissolved in the monomer. This can be
facilitated by gentle agitation or stirring. The process should be carried out at a temperature
that does not initiate thermal polymerization.

o Storage Conditions: Store the inhibited monomer in a cool, dark place. The container should
be appropriately sealed but may require venting depending on the monomer's volatility. It is
often recommended to store under an atmosphere containing a small amount of oxygen, as
this can be crucial for the activation of phenolic inhibitors.[8]

e Monitoring: Periodically monitor the monomer for signs of polymerization (e.g., increase in
viscosity). The inhibitor concentration can also be monitored analytically over time and
replenished if necessary.

Visualizations
Synthesis Pathway of 4-(Dimethylamino)phenol
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Synthesis of 4-(Dimethylamino)phenol

Reactants

4-Aminophenol Hydrochloride Methanol/Formaldehyde Sodium Borohydride

Process

P Dissolve at 0°C

i

Slowly add NaBH4

-

i

Stir for 1 hour

i

Add

Water

i

Extract with Ethyl Acetate

i

Purify via Silica Gel Column

Product

4-(Dimethylamino)phenol

Click to download full resolution via product page

Caption: Reductive amination workflow for the synthesis of 4-(Dimethylamino)phenol.
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Experimental Workflow for Dye Synthesis

Workflow for CypH-1 Dye Synthesis

4-(Dimethylamino)phenol
in DMF

Sodium Hydride (NaH)

Deprotonation:

Stir for 15 mins at RT IR-775 Dye

Coupling Reaction:
Add IR-775, Stir Overnight

Work-up:
Extract with DCM, Wash with Brine

Purification:
Silica Gel Chromatography

Purified CypH-1 Dye

Click to download full resolution via product page

Caption: A step-by-step workflow for the synthesis of CypH-1 dye.
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Mechanism as a Radical Scavenging Polymerization
Inhibitor

Inhibition of Polymerization by Radical Scavenging

4-(Dimethylamino)phenol Propagating Radical
(Ar-OH)

Stable Phenoxy Radical Terminated Polymer Chain
(Ar-Oe) (R-H)

Does not initiate
new chains

Polymerization Terminated

Click to download full resolution via product page

Caption: Mechanism of polymerization inhibition via hydrogen atom transfer.

Safety and Toxicology

4-(Dimethylamino)phenol is a chemical that must be handled with care. It is classified as
harmful if swallowed and causes skin and serious eye irritation.[2][3] It may also cause
respiratory irritation.[3] Therefore, appropriate personal protective equipment (PPE), including
gloves, safety glasses, and respiratory protection, should be used when handling this
compound. Its toxicity is associated with its reaction with glutathione, leading to the formation
of covalent complexes that can impair cellular function.[20] In high doses, it has shown
potential for nephrotoxicity.[5]
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Conclusion

4-(Dimethylamino)phenol is a commercially significant chemical with a diverse range of
industrial applications. Its utility as a dye intermediate, polymerization inhibitor, antioxidant, and
pharmaceutical precursor stems directly from the unique properties conferred by its phenolic
hydroxyl and dimethylamino functional groups. While its handling requires adherence to safety
protocols due to its toxicity, its versatility ensures its continued importance in chemical
manufacturing and material science. The ongoing research into its derivatives suggests that its
range of applications may expand even further in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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